4-methyl-1-{5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furoyl}-1H-pyrazole

• IUPAC Name: (4-methylpyrazol-1-yl)-[5-[(4-nitropyrazol-1-yl)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C13H11N5O4/c1-9-4-15-17(6-9)13(19)12-3-2-11(22-12)8-16-7-10(5-14-16)18(20)21/h2-7H,8H2,1H3
• InChI Key: ZTCFVDNXEABJCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C(=O)C2=CC=C(O2)CN3C=C(C=N3)[N+](=O)[O-]
• Molecular Formula: C13H11N5O4
• Molecular Weight: 301.26 g/mol

Description

4-methyl-1-{5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furoyl}-1H-pyrazole is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is commonly referred to as "MNFP" and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

MNFP works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, MNFP has been shown to modulate the activity of certain signaling pathways involved in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
MNFP has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and neuroprotective effects. MNFP has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

MNFP has several advantages for lab experiments, including its availability and ease of synthesis. Additionally, MNFP has been shown to have low toxicity and is well-tolerated in animal models. However, MNFP has some limitations, including its limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for further research on MNFP. One area of interest is the potential use of MNFP in combination with other drugs for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of MNFP and its potential use in treating neurological disorders. Finally, the development of more efficient synthesis methods for MNFP may further increase its availability for research purposes.

Scientific Research Applications

MNFP has been studied for its potential use in various research applications, including cancer treatment, inflammation, and neurological disorders. MNFP has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. Additionally, MNFP has been shown to have neuroprotective effects in animal models of Parkinson's disease.